Cas no 103053-15-2 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(4-methylphenyl)-
• CAS No: 103053-15-2
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 204997
• PubChem ID: 163716
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(4-methylphenyl)-
• 5-carbamoyl-1-(4-methylphenyl)pyrazole-4-carboxylic acid
• 4-Carboxy-1-(4-methylphenyl)-5-pyrazolecarboxamide
• 5-(Aminocarbonyl)-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-carbamoyl-1-(4-methylphenyl)-1h-pyrazole-4-carboxylic acid
• AC1L4TGV
• AC1Q5UUT
• ACMC-20c8uo
• CTK0I1039
• 103053-15-2
• 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(4-methylphenyl)-
• DTXSID8073762
• SCHEMBL10340579
• WUXWGHOQHLIISU-UHFFFAOYSA-N
• 5-Carbamoyl-1-(p-tolyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H11N3O3/c1-7-2-4-8(5-3-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
• InChI Key： WUXWGHOQHLIISU-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)C=NN1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 499.3°Cat760mmHg
• Flash Point: 255.8°C
• Refractive Index: 1.666
• PSA: 98.21
• LogP: 1.67810